N-(cyanomethyl)-2-hydroxy-4-methoxy-N-methylbenzamide

• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol
• IUPAC Name: N-(cyanomethyl)-2-hydroxy-4-methoxy-N-methylbenzamide
• InChI: InChI=1S/C11H12N2O3/c1-13(6-5-12)11(15)9-4-3-8(16-2)7-10(9)14/h3-4,7,14H,6H2,1-2H3
• InChI Key: ICUGSMQWRXQEOM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC#N)C(=O)C1=C(C=C(C=C1)OC)O

Description

N-(cyanomethyl)-2-hydroxy-4-methoxy-N-methylbenzamide is a useful research compound. Its molecular formula is C11H12N2O3 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-hydroxy-4-methoxybenzoyl chloride (22.19 g, 118.9 mmol) in 500 CH2Cl2 were added (methylamino)acetonitrile (10 g, 142.7 mmol) and 2,6-lutidine (19.1 g, 178.4 mmol). The reaction was stirred at rt overnight. The reaction mixture was then partitioned between EtOAc and 1(N) aq HCl. Organic layer washed with 1(N) aq HCl (2×), dried over Na2SO4 and concentrated to light yellow viscous material (24.63 g, 94%). This material was used in the next step without further purification.